
5-Chloro-2-hydroxy-4-methylbenzophenone
physical and chemical properties

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
5-Chloro-2-hydroxy-4-

methylbenzophenone

CAS No.: 68751-90-6

Cat. No.: B1363165

Get Quote

An In-depth Technical Guide to 5-Chloro-2-hydroxy-4-methylbenzophenone

Introduction
5-Chloro-2-hydroxy-4-methylbenzophenone is a substituted benzophenone, a class of

compounds known for their utility in organic synthesis and materials science. As a poly-

functionalized molecule, it incorporates a halogen (chlorine), a phenolic hydroxyl group, and a

methyl group on one aromatic ring, with a benzoyl substituent providing a diaryl ketone

backbone. This unique combination of functional groups makes it a valuable intermediate and

building block for the synthesis of more complex molecules, particularly in the development of

novel heterocyclic compounds and potential pharmaceutical agents. This guide provides a

detailed examination of its physical and chemical properties, synthesis, reactivity, and key

experimental methodologies relevant to its characterization.

Chemical Identity and Structure
The structural foundation of this compound is a benzophenone core, which is

diphenylmethanone. The specific substitution pattern—chlorine at position 5, a hydroxyl group
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at position 2, and a methyl group at position 4 of one phenyl ring—dictates its distinct chemical

behavior and physical properties.

Caption: 2D Chemical Structure of 5-Chloro-2-hydroxy-4-methylbenzophenone.

Table 1: Compound Identifiers

Identifier Value

CAS Number 68751-90-6[1][2][3][4]

Molecular Formula C₁₄H₁₁ClO₂[1][2][3][4]

Molecular Weight 246.69 g/mol [1][2][3]

IUPAC Name
(5-Chloro-2-hydroxy-4-methylphenyl)

(phenyl)methanone[4]

Synonyms
2-Benzoyl-4-chloro-5-methylphenol, 4-methyl-5-

chloro-2-hydroxybenzophenone[2]

SMILES
CC1=CC(O)=C(C=C1Cl)C(=O)C1=CC=CC=C1[

2]

InChI Key IOGQACQRFGDUPT-UHFFFAOYSA-N[4]

Physicochemical Properties
The physical state and solubility of a compound are critical parameters in drug development,

influencing formulation, administration, and bioavailability. The properties of 5-Chloro-2-
hydroxy-4-methylbenzophenone are summarized below. The presence of both polar

(hydroxyl, carbonyl) and non-polar (aromatic rings, methyl, chloro) groups results in moderate

polarity.

Table 2: Physical and Chemical Properties
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Property Value Source(s)

Appearance
White to Yellow to Green

powder or crystal
[1][5]

Melting Point 138-144 °C [1][3][5]

Boiling Point 386.7 °C at 760 mmHg [3]

Density 1.27 g/cm³ [3]

Water Solubility
Generally insoluble; Soluble in

base
[3]

pKa 7.57 ± 0.48 (Predicted) [5]

LogP 3.58 - 4.26 [2][4]

Refractive Index 1.613 [3]

Flash Point 187.7 °C [3]

The intramolecular hydrogen bond between the phenolic hydroxyl group and the carbonyl

oxygen is a key structural feature.[6] This interaction contributes to its higher-than-expected

melting point and influences the chemical reactivity of both functional groups.

Spectroscopic Profile
Spectroscopic analysis is essential for structural elucidation and purity assessment. The key

spectral features for this compound are predictable based on its functional groups.

¹H NMR: The proton NMR spectrum would be complex, showing distinct signals for the

aromatic protons on both rings, a singlet for the methyl group protons, and a broad singlet for

the phenolic hydroxyl proton, which may be shifted depending on the solvent and

concentration.

¹³C NMR: The carbon NMR would display signals for the carbonyl carbon (typically

downfield), aromatic carbons (with shifts influenced by the electron-donating and -

withdrawing substituents), and the methyl carbon.
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Infrared (IR) Spectroscopy: The IR spectrum is characterized by a broad absorption band for

the O-H stretch of the hydrogen-bonded phenol. A strong, sharp peak corresponding to the

C=O stretch of the diaryl ketone is also prominent, typically appearing around 1660 cm⁻¹.[7]

UV-Visible Spectroscopy: The UV-Vis spectrum in a suitable solvent like ethanol or methanol

would exhibit absorption bands characteristic of the benzophenone chromophore, arising

from π-π* transitions within the aromatic rings and n-π* transitions of the carbonyl group.[8]

Synthesis and Reactivity
Synthesis
A primary method for synthesizing hydroxybenzophenones is the Fries rearrangement. For 5-
Chloro-2-hydroxy-4-methylbenzophenone, this involves the rearrangement of 4-chloro-3-

methylphenyl benzoate. The reaction is typically catalyzed by a Lewis acid like aluminum

chloride (AlCl₃) at elevated temperatures.[5] An alternative approach is through a Friedel-Crafts

acylation reaction, where a substituted phenol is acylated with a benzoyl derivative.[9]

Caption: Simplified workflow for synthesis via Fries Rearrangement.

Reactivity
The chemistry of 5-Chloro-2-hydroxy-4-methylbenzophenone is governed by its three main

functional regions:

Phenolic Hydroxyl Group: This group is weakly acidic and will deprotonate in the presence of

a base to form a phenoxide ion. This increases its water solubility and makes it a potent

nucleophile for reactions like Williamson ether synthesis or esterification.

Carbonyl Group: The ketone is susceptible to nucleophilic attack, although its reactivity is

somewhat diminished by the steric bulk of the two aromatic rings. It can undergo reactions

typical of ketones, such as reduction to a secondary alcohol or condensation reactions.

Aromatic Rings: The rings can undergo electrophilic aromatic substitution. The substitution

pattern on the first ring (containing the -OH, -Cl, and -CH₃ groups) directs incoming

electrophiles, with the activating hydroxyl and methyl groups and the deactivating chloro

group collectively influencing the position of further substitution.
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This compound serves as a key precursor for synthesizing biologically active molecules. For

instance, it is used to prepare chalcones, which are intermediates for novel pyrazoline

derivatives with potential pharmacological applications.

Safety and Handling
As with any laboratory chemical, proper handling is crucial. The available safety data indicates

that 5-Chloro-2-hydroxy-4-methylbenzophenone is an irritant.

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[2][10]

Precautionary Statements: P261 (Avoid breathing dust), P264 (Wash skin thoroughly after

handling), P280 (Wear protective gloves/eye protection/face protection).[2]

Personal Protective Equipment (PPE): Safety goggles, chemical-resistant gloves, and a lab

coat are mandatory. Work should be conducted in a well-ventilated area or a chemical fume

hood.[11]

Storage: Store in a cool, dry, well-ventilated place away from strong oxidizing agents. Keep

the container tightly closed.[2][12]

Experimental Protocols
A. Melting Point Determination (Capillary Method)
Causality: The melting point is a definitive physical property used to assess the purity of a

crystalline solid. Pure compounds exhibit a sharp melting range (typically 0.5-1.0°C), while

impurities depress and broaden this range. This protocol provides a reliable method for its

determination.

Caption: Workflow for Melting Point Determination.

Step-by-Step Methodology:

Preparation: Place a small amount of dry 5-Chloro-2-hydroxy-4-methylbenzophenone on

a clean, dry watch glass and crush it into a fine powder using a spatula.[13]
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Loading: Take a capillary tube sealed at one end. Press the open end into the powder until a

small amount (2-3 mm in height) enters the tube.[14]

Compaction: Invert the tube and tap the sealed end gently on a benchtop to pack the powder

tightly at the bottom.[13]

Measurement: a. Place the loaded capillary tube into the sample holder of a melting point

apparatus. b. If the approximate melting point is known (around 142°C), heat the apparatus

rapidly to about 120°C.[3] c. Decrease the heating rate to a slow, steady 1-2°C per minute to

ensure thermal equilibrium between the sample, the heating block, and the thermometer. d.

Observe the sample closely through the magnifying lens.

Recording: a. Record the temperature (T₁) at which the first drop of liquid appears.[14] b.

Record the temperature (T₂) at which the entire sample has completely melted into a clear

liquid.[14] c. The melting point is reported as the range from T₁ to T₂. For a pure sample, this

range should be narrow.

B. Qualitative Solubility Assessment
Causality: Solubility tests provide critical insights into the polarity and the presence of acidic or

basic functional groups in a molecule.[15] The "like dissolves like" principle is fundamental, but

the acid-base chemistry of the phenolic hydroxyl group allows for solubility manipulation in

aqueous solutions.

Caption: Logic diagram for qualitative solubility testing.

Step-by-Step Methodology:

Setup: Label four clean, dry test tubes. Add approximately 25 mg of 5-Chloro-2-hydroxy-4-
methylbenzophenone to each tube.[15]

Solvent Addition:

To tube 1, add 0.75 mL of deionized water.

To tube 2, add 0.75 mL of 5% aqueous sodium hydroxide (NaOH) solution.[15]

To tube 3, add 0.75 mL of 5% aqueous hydrochloric acid (HCl) solution.[15]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://pure-synth.com/product-detail/5-chloro-2-hydroxy-4-methylbenzophenone-98-0-gc-66133
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.benchchem.com/product/b1363165/docs?utm_src=pdf-body#5-chloro-2-hydroxy-4-methylbenzophenone-physical-and-chemical-properties
https://www.benchchem.com/product/b1363165/docs?utm_src=pdf-body#5-chloro-2-hydroxy-4-methylbenzophenone-physical-and-chemical-properties
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1363165?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To tube 4, add 0.75 mL of a non-polar organic solvent (e.g., toluene or hexanes).

Observation: a. Vigorously shake or vortex each tube for 10-20 seconds.[16] b. Observe

each tube to see if the solid dissolves completely.

Interpretation:

Water: The compound is expected to be insoluble due to its large non-polar carbon

skeleton.

5% NaOH: The compound should be soluble. The basic NaOH deprotonates the acidic

phenolic hydroxyl group, forming a water-soluble sodium phenoxide salt. This is a

confirmatory test for an acidic functional group.

5% HCl: The compound will be insoluble as it lacks a basic functional group (like an

amine) to be protonated by the acid.

Toluene: The compound is expected to be soluble, following the "like dissolves like"

principle, as both are predominantly non-polar organic molecules.[17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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